2-[3-(3-furo[3,2-c]pyridin-4-ylphenyl)-1H-pyrazol-1-yl]ethanol

• IUPAC Name: 2-[3-(3-furo[3,2-c]pyridin-4-ylphenyl)pyrazol-1-yl]ethanol
• InChI: InChI=1S/C18H15N3O2/c22-10-9-21-8-5-16(20-21)13-2-1-3-14(12-13)18-15-6-11-23-17(15)4-7-19-18/h1-8,11-12,22H,9-10H2
• InChI Key: HOLHWBJODFVXGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NC=CC3=C2C=CO3)C4=NN(C=C4)CCO
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

The compound “2-[3-(3-furo[3,2-c]pyridin-4-ylphenyl)-1H-pyrazol-1-yl]ethanol” is a complex organic molecule that contains several functional groups and rings. It has a furo[3,2-c]pyridine ring, a phenyl ring, a pyrazole ring, and an ethanol group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furo[3,2-c]pyridine ring is a heterocyclic ring that contains a furan ring fused with a pyridine ring. The phenyl ring is a common structure in organic chemistry, consisting of a six-membered carbon ring with alternating double and single bonds. The pyrazole ring is a five-membered ring containing two nitrogen atoms. The ethanol group contains a hydroxyl group (-OH), making it a type of alcohol.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, it should be handled with care to avoid exposure and potential harm.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as medicinal chemistry, materials science, or chemical synthesis. Further studies could also investigate its physical and chemical properties, its reactivity, and its safety profile.